1-Hydroxy-3-adamantanecarboxylic acid nitrate

• CAS RN: 50795-82-9
• Molecular Formula: C11H15NO5
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 3-nitrooxyadamantane-1-carboxylic acid
• InChI: InChI=1S/C11H15NO5/c13-9(14)10-2-7-1-8(3-10)5-11(4-7,6-10)17-12(15)16/h7-8H,1-6H2,(H,13,14)
• InChI Key: MMKIPPCYRFXALZ-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)O[N+](=O)[O-])C(=O)O

Description

1-Hydroxy-3-adamantanecarboxylic acid nitrate, also known as memantine, is a drug that is used to treat Alzheimer's disease. The drug has been shown to have a positive effect on cognitive function in patients with Alzheimer's disease, and it is believed to work by regulating the activity of the neurotransmitter glutamate in the brain. In

Mechanism of Action

1-Hydroxy-3-adamantanecarboxylic acid nitrate works by regulating the activity of the neurotransmitter glutamate in the brain. The drug is an NMDA receptor antagonist, which means that it blocks the activity of the NMDA receptor, a type of glutamate receptor in the brain. By blocking the activity of the NMDA receptor, 1-Hydroxy-3-adamantanecarboxylic acid nitrate reduces the overactivity of glutamate in the brain, which is believed to contribute to the development of Alzheimer's disease.
Biochemical and Physiological Effects
1-Hydroxy-3-adamantanecarboxylic acid nitrate has several biochemical and physiological effects in the brain. The drug blocks the activity of the NMDA receptor, which reduces the overactivity of glutamate in the brain. This reduction in glutamate activity is believed to improve cognitive function in patients with Alzheimer's disease. Additionally, the drug may have neuroprotective effects, which means that it may protect the brain from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Hydroxy-3-adamantanecarboxylic acid nitrate in lab experiments include its effectiveness in treating Alzheimer's disease and its ability to regulate the activity of the neurotransmitter glutamate in the brain. The limitations of using the drug in lab experiments include its complex synthesis method and the need for a pure final product for its effectiveness.

Future Directions

For the research on 1-Hydroxy-3-adamantanecarboxylic acid nitrate include exploring its effectiveness in treating other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Additionally, researchers may investigate the potential of the drug in combination with other drugs for the treatment of Alzheimer's disease. Finally, researchers may explore alternative synthesis methods for the drug to improve its purity and effectiveness.

Synthesis Methods

The synthesis of 1-Hydroxy-3-adamantanecarboxylic acid nitrate is a complex process that involves several steps. The first step involves the reaction of 1-adamantylamine with chloroacetic acid to form 1-(adamantan-1-yl) acetic acid. The second step involves the reaction of 1-(adamantan-1-yl) acetic acid with nitric acid to form 1-Hydroxy-3-adamantanecarboxylic acid nitrate. The purity of the final product is crucial for its effectiveness in treating Alzheimer's disease.

Scientific Research Applications

1-Hydroxy-3-adamantanecarboxylic acid nitrate has been extensively studied for its effectiveness in treating Alzheimer's disease. The drug has been shown to improve cognitive function in patients with Alzheimer's disease, and it is believed to work by regulating the activity of the neurotransmitter glutamate in the brain. Glutamate is an important neurotransmitter that is involved in learning and memory, and it is believed that the overactivity of glutamate in the brain may contribute to the development of Alzheimer's disease.